Cas no 2098007-33-9 (1-Ethyl-3-(trifluoromethyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole)

1-Ethyl-3-(trifluoromethyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole is a fluorinated heterocyclic compound featuring a cyclopenta[c]pyrazole core with an ethyl substituent at the 1-position and a trifluoromethyl group at the 3-position. This structure imparts unique physicochemical properties, including enhanced lipophilicity and metabolic stability, making it valuable in medicinal chemistry and agrochemical research. The trifluoromethyl group contributes to increased binding affinity and bioavailability, while the saturated cyclopentane ring offers conformational rigidity. The compound serves as a versatile intermediate for synthesizing biologically active molecules, particularly in the development of pharmaceuticals targeting CNS disorders and inflammation. Its well-defined synthetic route ensures high purity and reproducibility for research applications.

1-Ethyl-3-(trifluoromethyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole structure

2098007-33-9 structure

Product Name:1-Ethyl-3-(trifluoromethyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole

CAS No:2098007-33-9

MF:C₉H₁₁F₃N₂

MW:204.192252397537

CID:5727297

PubChem ID:121214521

Update Time:2025-06-07

1-Ethyl-3-(trifluoromethyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole Chemical and Physical Properties

Names and Identifiers

- F2198-6680
- 1-ethyl-3-(trifluoromethyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole
- 2098007-33-9
- QGKJTEDDVCVEKF-UHFFFAOYSA-N
- 1-ethyl-3-(trifluoromethyl)-5,6-dihydro-4H-cyclopenta[c]pyrazole
- AKOS026725081
- starbld0025787
- SCHEMBL20371630
- Cyclopentapyrazole, 1-ethyl-1,4,5,6-tetrahydro-3-(trifluoromethyl)-
- 1-Ethyl-3-(trifluoromethyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole
- Inchi： 1S/C9H11F3N2/c1-2-14-7-5-3-4-6(7)8(13-14)9(10,11)12/h2-5H2,1H3
- InChI Key： QGKJTEDDVCVEKF-UHFFFAOYSA-N
- SMILES： FC(C1C2CCCC=2N(CC)N=1)(F)F

Computed Properties

Exact Mass: 204.08743285g/mol
Monoisotopic Mass: 204.08743285g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 217
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 17.8Å²

Experimental Properties

Density: 1.36±0.1 g/cm3(Predicted)
Boiling Point: 216.3±35.0 °C(Predicted)
pka: 0.31±0.20(Predicted)

1-Ethyl-3-(trifluoromethyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E153881-100mg	1-ethyl-3-(trifluoromethyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole	2098007-33-9		100mg	$ 95.00	2022-06-05
TRC	E153881-500mg	1-ethyl-3-(trifluoromethyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole	2098007-33-9		500mg	$ 320.00	2022-06-05
TRC	E153881-1g	1-ethyl-3-(trifluoromethyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole	2098007-33-9		1g	$ 475.00	2022-06-05
Life Chemicals	F2198-6680-0.25g	1-ethyl-3-(trifluoromethyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole	2098007-33-9	95%+	0.25g	$302.0	2023-09-06
Life Chemicals	F2198-6680-0.5g	1-ethyl-3-(trifluoromethyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole	2098007-33-9	95%+	0.5g	$318.0	2023-09-06
Life Chemicals	F2198-6680-1g	1-ethyl-3-(trifluoromethyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole	2098007-33-9	95%+	1g	$335.0	2023-09-06
Life Chemicals	F2198-6680-2.5g	1-ethyl-3-(trifluoromethyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole	2098007-33-9	95%+	2.5g	$670.0	2023-09-06
Life Chemicals	F2198-6680-5g	1-ethyl-3-(trifluoromethyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole	2098007-33-9	95%+	5g	$1005.0	2023-09-06
Life Chemicals	F2198-6680-10g	1-ethyl-3-(trifluoromethyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole	2098007-33-9	95%+	10g	$1407.0	2023-09-06